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Compound of Interest

Compound Name: NCTT-956

Cat. No.: B3998082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation of NCTT-956 stock solutions for

use in various experimental settings. NCTT-956 is a potent and specific inhibitor of 12-

lipoxygenase (12-LO), a key enzyme in the metabolic pathway of arachidonic acid.[1] Accurate

preparation of stock solutions is critical for obtaining reliable and reproducible experimental

results.

Chemical Properties of NCTT-956
A summary of the key chemical and physical properties of NCTT-956 is presented in Table 1.

This information is essential for accurate molarity calculations and proper handling and storage

of the compound.
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Property Value Reference

Synonyms

N-[(8-Hydroxy-5-nitro-7-

quinolinyl)-2-thienylmethyl]-

propanamide

CAS Number 438575-88-3

Molecular Formula C17H15N3O4S

Appearance
Light orange to dark orange

powder

Purity ≥97% (NMR) [1]

Solubility of NCTT-956
The solubility of NCTT-956 is a critical factor in the preparation of stock solutions. Based on

available data, Dimethyl Sulfoxide (DMSO) is the recommended solvent.

Solvent Concentration Notes Reference

DMSO 5 mg/mL
Clear solution, may

require warming.

DMSO 20 mg/mL Clear solution.

Experimental Protocols: NCTT-956 Stock Solution
Preparation
This section provides a detailed protocol for the preparation of a 10 mM NCTT-956 stock

solution in DMSO. This concentration is a common starting point for subsequent dilutions to

working concentrations for various in vitro and in vivo experiments.

3.1. Materials and Equipment

NCTT-956 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/sigma/sml0499
https://www.benchchem.com/product/b3998082?utm_src=pdf-body
https://www.benchchem.com/product/b3998082?utm_src=pdf-body
https://www.benchchem.com/product/b3998082?utm_src=pdf-body
https://www.benchchem.com/product/b3998082?utm_src=pdf-body
https://www.benchchem.com/product/b3998082?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3998082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath or heat block (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Stock Solution Calculation

To prepare a 10 mM stock solution, the required mass of NCTT-956 needs to be calculated.

The molecular weight of NCTT-956 is required for this calculation.

Parameter Value

Desired Concentration 10 mM

Desired Volume 1 mL (example)

Note: The molecular weight of NCTT-956 (C17H15N3O4S) is approximately 373.39 g/mol .

This value should be confirmed from the certificate of analysis of the specific lot being used.

Calculation: Mass (mg) = Desired Concentration (mM) * Desired Volume (L) * Molecular Weight

( g/mol ) Mass (mg) = 10 mmol/L * 0.001 L * 373.39 g/mol = 3.73 mg

3.3. Step-by-Step Protocol

Weighing: Accurately weigh out 3.73 mg of NCTT-956 powder using a calibrated analytical

balance.

Solubilization: Transfer the weighed powder to a sterile microcentrifuge tube. Add 1 mL of

anhydrous DMSO.

Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If the compound does

not fully dissolve, gentle warming in a water bath (37°C) for 5-10 minutes can be applied.
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Sterilization (Optional): If required for sterile cell culture applications, the stock solution can

be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Signaling Pathway and Experimental Workflow
4.1. NCTT-956 Mechanism of Action

NCTT-956 is a potent and specific inhibitor of 12-lipoxygenase (12-LO).[1] This enzyme is

involved in the conversion of arachidonic acid to 12-hydroperoxyeicosatetraenoic acid (12-

HPETE), a precursor to various bioactive lipids. The inhibition of 12-LO by NCTT-956 can

modulate downstream signaling pathways involved in processes such as inflammation and

thrombosis.
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Arachidonic Acid

12-Lipoxygenase (12-LO) 12-HPETE Downstream Signaling
(e.g., Inflammation, Thrombosis)

NCTT-956
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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